Cas no 306979-60-2 (4-(1-Methyl-2-oxopropoxy)benzenecarbonitrile)

• Product Name: 4-(1-Methyl-2-oxopropoxy)benzenecarbonitrile
• CAS No: 306979-60-2
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD00243580
• CID: 3047229
• PubChem ID: 2769054
• Update Time: 2025-06-22

4-(1-Methyl-2-oxopropoxy)benzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1-Methyl-2-oxopropoxy)benzenecarbonitrile
• Benzonitrile, 4-(1-methyl-2-oxopropoxy)-
• CS-0450777
• AKOS005069529
• 4-(3-oxobutan-2-yloxy)benzonitrile
• 306979-60-2
• MFCD00243580
• 4-[(3-oxobutan-2-yl)oxy]benzonitrile
• 12K-026
• 4-(1-Methyl-2-oxopropoxy)benzencarbonitrile
• 4-((3-Oxobutan-2-yl)oxy)benzonitrile

• MDL： MFCD00243580
• Inchi： 1S/C11H11NO2/c1-8(13)9(2)14-11-5-3-10(7-12)4-6-11/h3-6,9H,1-2H3
• InChI Key： UHZAHWXTMDSTLF-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(OC(C)C(=O)C)C=C1

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Melting Point: 74-76°C

4-(1-Methyl-2-oxopropoxy)benzenecarbonitrile Security Information

• HazardClass：IRRITANT

Additional information on 4-(1-Methyl-2-oxopropoxy)benzenecarbonitrile

Professional Introduction to 4-(1-Methyl-2-oxopropoxy)benzenecarbonitrile (CAS No. 306979-60-2)

4-(1-Methyl-2-oxopropoxy)benzenecarbonitrile, with the chemical formula C₁₁H₁₀O₃N, is a significant compound in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its CAS number CAS NO.306979-60-2, has garnered attention due to its versatile structural features and potential applications in the development of novel therapeutic agents. The presence of both a benzenecarbonitrile moiety and an alkoxy group with a ketone functionality makes it a valuable intermediate for further chemical modifications and derivatization.

The benzenecarbonitrile group is known for its ability to participate in various chemical reactions, including nucleophilic substitution and condensation reactions, which are pivotal in the synthesis of more complex molecules. In contrast, the 1-methyl-2-oxopropoxy group introduces a unique stereochemical environment that can influence the reactivity and selectivity of subsequent transformations. This combination of functional groups makes 4-(1-Methyl-2-oxopropoxy)benzenecarbonitrile a promising candidate for exploring new pharmacophores and drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating diverse structural motifs into drug molecules to enhance their efficacy and reduce side effects. The compound 4-(1-Methyl-2-oxopropoxy)benzenecarbonitrile exemplifies this trend by integrating multiple pharmacologically relevant features into a single scaffold. For instance, studies have shown that benzenecarbonitrile derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties, depending on their substitution pattern. The alkoxy group, particularly the 1-methyl-2-oxopropoxy moiety, may further modulate these activities by affecting solubility and metabolic stability.

In the context of drug discovery, the synthesis of 4-(1-Methyl-2-oxopropoxy)benzenecarbonitrile involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution (SNAr) reactions on halogenated benzenes, followed by functional group interconversions such as nitrile formation and etherification. The use of palladium-catalyzed cross-coupling reactions has also been explored to introduce the desired substituents with high efficiency.

The versatility of 4-(1-Methyl-2-oxopropoxy)benzenecarbonitrile as a building block has been demonstrated in several recent research publications. For example, researchers have utilized this compound to synthesize novel analogs of existing drugs that exhibit improved pharmacokinetic profiles. Additionally, its incorporation into peptidomimetics has shown promise in targeting specific biological pathways relevant to diseases such as cancer and neurodegeneration. These findings underscore the compound's potential as a key intermediate in the development of next-generation therapeutics.

The structural complexity of 4-(1-Methyl-2-oxopropoxy)benzenecarbonitrile also presents opportunities for exploring new synthetic methodologies. Advances in flow chemistry and microwave-assisted synthesis have enabled faster and more sustainable production of this compound, reducing the environmental impact associated with traditional batch processing techniques. Furthermore, computational modeling techniques such as molecular docking and quantum mechanical calculations are being employed to predict the binding affinity and interaction patterns of this compound with biological targets.

From a regulatory perspective, the production and handling of 4-(1-Methyl-2-oxopropoxy)benzenecarbonitrile must adhere to stringent quality control measures to ensure consistency and safety. Good Manufacturing Practices (GMP) are essential for pharmaceutical-grade synthesis, where impurities must be minimized to acceptable levels. Analytical techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize the compound and monitor its purity throughout the synthesis process.

The future prospects for 4-(1-Methyl-2-oxopropoxy)benzenecarbonitrile are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the identification of new therapeutic targets and the development of novel drug candidates based on this versatile intermediate. As our understanding of molecular interactions continues to evolve, compounds like 4-(1-Methyl-2-oxopropoxy)benzenecarbonitrile will remain at the forefront of chemical biology research.